2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide

• Molecular Formula: C13H9BrClN3OS
• Molecular Weight: 370.65 g/mol
• IUPAC Name: 2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C13H9BrClN3OS/c14-10-4-2-1-3-9(10)12(19)18-13(20)17-11-6-5-8(15)7-16-11/h1-7H,(H2,16,17,18,19,20)
• InChI Key: VNWZFJSKMFLZFF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)Br

Description

2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide is a chemical compound used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action for 2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC). These enzymes play a role in inflammation and cancer development, respectively.
Biochemical and Physiological Effects:
2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide has been shown to have biochemical and physiological effects in various studies. It has been shown to reduce inflammation and tumor growth in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. However, a limitation of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide. One direction is to further investigate its mechanism of action and how it affects various enzymes and pathways. Another direction is to study its potential use in combination with other drugs for enhanced therapeutic effects. Additionally, more studies are needed to determine its safety and efficacy in humans for potential clinical use.

Synthesis Methods

The synthesis method for 2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide involves the reaction of 5-chloro-2-pyridinecarbothioamide with 2-bromo-benzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

2-bromo-N-[(5-chloropyridin-2-yl)carbamothioyl]benzamide has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anti-inflammatory and anti-cancer properties in vitro and in vivo. It has also been studied for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.